Cas no 497880-23-6 (Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-)

• Product Name: Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-
• CAS No: 497880-23-6
• MF: C₁₈H₂₉N₅O₂
• MW: 347.45516371727
• CID: 1532048
• Update Time: 2024-08-23

Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-
• Dodecanoic acid, 11-methyl-9-(9H-purin-6-ylamino)-

• Inchi： 1S/C18H29N5O2/c1-13(2)10-14(8-6-4-3-5-7-9-15(24)25)23-18-16-17(20-11-19-16)21-12-22-18/h11-14H,3-10H2,1-2H3,(H,24,25)(H2,19,20,21,22,23)
• InChI Key： FLBILHUIGCJSDE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCC(NC1=C2C(=NC=N1)NC=N2)CC(C)C

Computed Properties

• Exact Mass: 347.23237

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 622.6±45.0 °C(Predicted)
• PSA: 98.44
• pka: 4.78±0.10(Predicted)